Cas no 22245-84-7 (6-(trifluoromethyl)pyridine-2-carboxamide)

• Product Name: 6-(trifluoromethyl)pyridine-2-carboxamide
• CAS No: 22245-84-7
• MF: C₇H₅F₃N₂O
• MW: 190.122611761093
• MDL: MFCD02180820
• CID: 1023670
• PubChem ID: 3480125
• Update Time: 2025-07-23

6-(trifluoromethyl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-(Trifluoromethyl)picolinamide
• 6-(trifluoromethyl)-2-Pyridinecarboxamide
• 6-(Trifluoromethyl)picolimide
• 6-(Trifluoromethyl)pyridine-2-carboxamide
• AC1MQOTC
• AK102720
• ANW-65460
• CTK8C0909
• KB-247323
• SureCN2826285
• 1256AB
• 2-Pyridinecarboxamide, 6-(trifluoromethyl)-
• 22245-84-7
• BS-16097
• CS-0136720
• MFCD02180820
• XAA24584
• SCHEMBL2826285
• SY336322
• EN300-3030360
• D82473
• DTXSID40392870
• XSMRRJXIDVNINP-UHFFFAOYSA-N
• AKOS016005663
• 6-(trifluoromethyl)pyridine-2-carboxamide

• MDL： MFCD02180820
• Inchi： 1S/C7H5F3N2O/c8-7(9,10)5-3-1-2-4(12-5)6(11)13/h1-3H,(H2,11,13)
• InChI Key： XSMRRJXIDVNINP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(N)=O)N=1)(F)F

Computed Properties

• Exact Mass: 190.03539727g/mol
• Monoisotopic Mass: 190.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 6-(trifluoromethyl)pyridine-2-carboxamide

Recent Advances in the Study of 6-(Trifluoromethyl)pyridine-2-carboxamide (CAS: 22245-84-7): A Promising Scaffold in Medicinal Chemistry

6-(Trifluoromethyl)pyridine-2-carboxamide (CAS: 22245-84-7) has emerged as a structurally unique scaffold in medicinal chemistry due to its versatile pharmacological properties. Recent studies highlight its potential as a key intermediate in the synthesis of bioactive molecules targeting various diseases. The trifluoromethyl group at the 6-position and the carboxamide moiety at the 2-position provide distinct electronic and steric properties, making this compound particularly attractive for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing kinase inhibitors. Researchers synthesized a series of derivatives using 6-(trifluoromethyl)pyridine-2-carboxamide as the core structure, achieving nanomolar potency against several cancer-related kinases. The presence of the trifluoromethyl group was found to significantly enhance metabolic stability while maintaining target affinity.

In antimicrobial research, a 2024 paper in Bioorganic & Medicinal Chemistry Letters reported novel antibacterial agents derived from this scaffold. The electron-withdrawing nature of the trifluoromethyl group was shown to improve membrane permeability, addressing a key challenge in Gram-negative antibiotic development. Several analogs exhibited broad-spectrum activity against drug-resistant pathogens.

The compound's role in CNS drug discovery was highlighted in a recent ACS Chemical Neuroscience publication. Scientists modified the carboxamide group to create blood-brain barrier permeable analogs with potential applications in neurodegenerative diseases. Molecular modeling studies revealed favorable interactions with neurological targets.

From a synthetic chemistry perspective, new methodologies have been developed for the efficient production of 6-(trifluoromethyl)pyridine-2-carboxamide derivatives. A 2023 Nature Protocols article detailed a continuous-flow approach that improves yield and reduces hazardous waste compared to traditional batch methods.

Ongoing clinical trials include several drug candidates containing this structural motif, particularly in oncology and infectious disease indications. The compound's favorable ADME properties and synthetic tractability continue to drive interest from both academic and industrial researchers.

Future research directions may focus on expanding the therapeutic applications of this scaffold through structure-activity relationship studies and exploring novel synthetic routes. The combination of its unique physicochemical properties and demonstrated biological activities positions 6-(trifluoromethyl)pyridine-2-carboxamide as an important building block in modern drug discovery.